Cas no 15032-53-8 (3-Amino-2-(4-fluorophenyl)propanoic acid)

• Product Name: 3-Amino-2-(4-fluorophenyl)propanoic acid
• CAS No: 15032-53-8
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 4701243
• PubChem ID: 22339844
• Update Time: 2025-10-15

3-Amino-2-(4-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-2-(4-FLUOROPHENYL)PROPANOIC ACID
• 3-Amino-2-(4-fluoro-phenyl)-propionic acid
• (S)-3-Amino-2-(4-fluorophenyl)propanoic acid
• INCYJBABWRDJSO-UHFFFAOYSA-N
• AB55788
• a-(Aminomethyl)-4-fluoro-benzeneacetic acid HCl
• 3-Amino-2-(4-fluorophenyl)propanoic acid

• Inchi： 1S/C9H10FNO2/c10-7-3-1-6(2-4-7)8(5-11)9(12)13/h1-4,8H,5,11H2,(H,12,13)
• InChI Key： INCYJBABWRDJSO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(=O)O)CN

Computed Properties

• Exact Mass: 183.07
• Monoisotopic Mass: 183.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-2-(4-fluorophenyl)propanoic acid

3-Amino-2-(4-fluorophenyl)propanoic Acid (CAS No. 15032-53-8): A Comprehensive Overview

3-Amino-2-(4-fluorophenyl)propanoic acid (CAS No. 15032-53-8) is a fluorinated aromatic amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as 4-fluoro-DL-phenylalanine in some contexts, is a valuable building block in the synthesis of various bioactive molecules. Its unique structure, featuring a fluorophenyl group and an amino acid backbone, makes it a versatile intermediate in medicinal chemistry.

The growing interest in fluorinated compounds in drug discovery has propelled 3-Amino-2-(4-fluorophenyl)propanoic acid into the spotlight. Fluorination is a common strategy in modern pharmaceuticals, as it can enhance metabolic stability, bioavailability, and binding affinity. Researchers are increasingly exploring this compound for its potential in developing new therapeutic agents, particularly in the areas of neurological disorders and cancer treatment.

One of the most frequently asked questions about 3-Amino-2-(4-fluorophenyl)propanoic acid is its role in peptide synthesis. This compound serves as a crucial precursor for the preparation of modified peptides with enhanced properties. Its fluorine atom introduces unique electronic and steric effects, which can significantly alter the peptide's interaction with biological targets. This has led to its use in the development of peptide-based drugs and diagnostic tools.

In addition to its pharmaceutical applications, 3-Amino-2-(4-fluorophenyl)propanoic acid is also studied for its potential in material science. The incorporation of fluorine into organic molecules can impart desirable properties such as increased thermal stability and resistance to degradation. This makes the compound a candidate for advanced materials used in high-performance coatings and electronic devices.

The synthesis of 3-Amino-2-(4-fluorophenyl)propanoic acid typically involves the fluorination of phenylalanine derivatives or the amination of fluorinated precursors. Researchers are continually optimizing these processes to improve yield and purity, addressing another common query in the scientific community. The compound's chirality is another area of interest, as enantiomerically pure forms can exhibit different biological activities.

Market trends indicate a rising demand for fluorinated amino acids, driven by their expanding applications in drug development and biotechnology. 3-Amino-2-(4-fluorophenyl)propanoic acid is no exception, with suppliers reporting increased inquiries from pharmaceutical companies and research institutions. This aligns with the broader shift toward precision medicine and targeted therapies, where fluorinated compounds play a pivotal role.

For those working with 3-Amino-2-(4-fluorophenyl)propanoic acid, proper handling and storage are essential to maintain its stability. The compound should be kept in a cool, dry environment, away from light and moisture, to prevent degradation. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structure, ensuring reliable results in downstream applications.

In summary, 3-Amino-2-(4-fluorophenyl)propanoic acid (CAS No. 15032-53-8) is a multifaceted compound with significant potential in pharmaceuticals, biotechnology, and material science. Its unique properties and growing relevance in cutting-edge research make it a subject of ongoing investigation. As the scientific community continues to explore its applications, this compound is poised to play an increasingly important role in advancing innovative technologies and therapeutic solutions.